![molecular formula C21H20FNO4S B2978180 4-((4-fluorophenyl)sulfonyl)-N-(4-methoxynaphthalen-1-yl)butanamide CAS No. 941950-86-3](/img/structure/B2978180.png)
4-((4-fluorophenyl)sulfonyl)-N-(4-methoxynaphthalen-1-yl)butanamide
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Description
The compound 4-((4-fluorophenyl)sulfonyl)-N-(4-methoxynaphthalen-1-yl)butanamide is a synthetic compound with potential applications in scientific research. This compound is also known as FSBA and is a member of the family of sulfonyl fluorides. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.
Scientific Research Applications
High-Performance Liquid Chromatography (HPLC) Applications
The compound 4-((4-fluorophenyl)sulfonyl)-N-(4-methoxynaphthalen-1-yl)butanamide has potential applications in the field of high-performance liquid chromatography (HPLC). A study explored the use of a related compound, the methyl ester of 4-(6-methoxynaphthalen-2-yl)-4-oxo-2-butenoic acid, as a fluorogenic labeling reagent for HPLC of biologically important thiols such as glutathione, cysteine, and acetylcysteine. This compound reacts selectively and rapidly with thiols to give fluorescent adducts that can be separated and detected fluorimetrically, demonstrating its utility in pharmaceutical formulations (Gatti et al., 1990).
Proton Exchange Membranes for Fuel Cells
Another study discussed the development of comb-shaped sulfonated poly(arylene ether sulfone) copolymers, which involved a component related to this compound. These polymers showed promising properties as proton exchange membrane materials for fuel cell applications, with high proton conductivity and good thermal stability, indicating their potential in clean energy technologies (Kim et al., 2008).
Polymer Science and Material Engineering
Further research in the field of polymer science and material engineering has led to the development of new monomers and copolymers for various applications. For example, novel monomers containing pendent methoxyphenyl groups were synthesized and copolymerized to produce poly(arylene ether sulfone)s with excellent solubility and mechanical strength. These materials, after sulfonated modification, exhibited high proton conductivities and low methanol permeabilities, making them suitable for proton exchange membranes in fuel cell applications, demonstrating the versatility and potential of compounds related to this compound in advanced material sciences (Wang et al., 2012).
properties
IUPAC Name |
4-(4-fluorophenyl)sulfonyl-N-(4-methoxynaphthalen-1-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FNO4S/c1-27-20-13-12-19(17-5-2-3-6-18(17)20)23-21(24)7-4-14-28(25,26)16-10-8-15(22)9-11-16/h2-3,5-6,8-13H,4,7,14H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILHZKANYLNNPBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C2=CC=CC=C21)NC(=O)CCCS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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